Cas no 2164686-87-5 ((2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate)
2164686-87-5 structure
Product Name:(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate
CAS No:2164686-87-5
MF:C16H16O4S
MW:304.360843658447
CID:5873020
PubChem ID:165761260
Update Time:2024-01-02
(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2164686-87-5
- EN300-7239103
- (2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate
- (2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate
-
- Inchi: 1S/C16H16O4S/c1-12-2-5-15(6-3-12)21(17,18)20-11-13-4-7-16-14(10-13)8-9-19-16/h2-7,10H,8-9,11H2,1H3
- InChI Key: POLOCQPWAOJKRW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC2=C(C=1)CCO2
Computed Properties
- Exact Mass: 304.07693016g/mol
- Monoisotopic Mass: 304.07693016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 61Ų
(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7239103-0.05g |
(2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate |
2164686-87-5 | 95.0% | 0.05g |
$528.0 | 2025-03-12 | |
| Enamine | EN300-7239103-0.1g |
(2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate |
2164686-87-5 | 95.0% | 0.1g |
$553.0 | 2025-03-12 | |
| Enamine | EN300-7239103-0.25g |
(2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate |
2164686-87-5 | 95.0% | 0.25g |
$579.0 | 2025-03-12 | |
| Enamine | EN300-7239103-0.5g |
(2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate |
2164686-87-5 | 95.0% | 0.5g |
$603.0 | 2025-03-12 | |
| Enamine | EN300-7239103-1.0g |
(2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate |
2164686-87-5 | 95.0% | 1.0g |
$628.0 | 2025-03-12 | |
| Enamine | EN300-7239103-2.5g |
(2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate |
2164686-87-5 | 95.0% | 2.5g |
$1230.0 | 2025-03-12 | |
| Enamine | EN300-7239103-5.0g |
(2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate |
2164686-87-5 | 95.0% | 5.0g |
$1821.0 | 2025-03-12 | |
| Enamine | EN300-7239103-10.0g |
(2,3-dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate |
2164686-87-5 | 95.0% | 10.0g |
$2701.0 | 2025-03-12 |
(2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
2164686-87-5 ((2,3-Dihydro-1-benzofuran-5-yl)methyl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk